Cas no 1073353-72-6 (1,3-Bis(4-boronophenyl)urea Bispinacol Ester)

• Product Name: 1,3-Bis(4-boronophenyl)urea Bispinacol Ester
• CAS No: 1073353-72-6
• Molecular Formula: C₂₅H₃₄B₂N₂O₅
• Molecular Weight: 464.169867038727
• MDL: MFCD09972179
• CID: 856378
• PubChem ID: 46738743

1,3-Bis(4-boronophenyl)urea Bispinacol Ester Properties

Names and Identifiers

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1,3-Bis(4-boronophenyl)urea, bispinacol ester
• 1,3-bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1073353-72-6
• N,N'-Bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1,3-BIS(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)UREA
• AKOS025293546
• D93348
• BS-26145
• DTXSID90674395
• MFCD09972179
• J-001806

• MDL： MFCD09972179
• InChIKey： YZMSEEZRDRFBJI-UHFFFAOYSA-N
• Inchi： 1S/C25H34B2N2O5/c1-22(2)23(3,4)32-26(31-22)17-9-13-19(14-10-17)28-21(30)29-20-15-11-18(12-16-20)27-33-24(5,6)25(7,8)34-27/h9-16H,1-8H3,(H2,28,29,30)
• SMILES： O1B(C2C=CC(=CC=2)NC(NC2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 478.28100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 464.2653825g/mol
• Heavy Atom Count: 35
• Complexity: 652
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• LogP: 4.07060
• PSA: 78.05000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas